N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea

• IUPAC Name: 1-(2-chlorophenyl)-3-(2,4-dichlorophenyl)thiourea
• InChI: InChI=1S/C13H9Cl3N2S/c14-8-5-6-12(10(16)7-8)18-13(19)17-11-4-2-1-3-9(11)15/h1-7H,(H2,17,18,19)
• InChI Key: BHHILCCNUUDWPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C13H9Cl3N2S
• Molecular Weight: 331.6 g/mol

Description

N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea, also known as Diuron, is a herbicide that is widely used in agriculture to control the growth of weeds. Diuron was first introduced in the 1950s and has since become one of the most commonly used herbicides in the world.

Mechanism of Action

N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea works by inhibiting photosynthesis in plants. It binds to the D1 protein in the photosystem II complex, which is responsible for the transfer of electrons during photosynthesis. This binding prevents the transfer of electrons, which leads to the accumulation of reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea has been shown to have a number of biochemical and physiological effects on plants. It can cause chlorosis, or yellowing of the leaves, and can also lead to stunted growth and reduced yield. In addition, N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea has been shown to affect the activity of certain enzymes involved in photosynthesis and respiration.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea is a widely used herbicide that is readily available and relatively inexpensive. It is also stable in solution and can be stored for long periods of time. However, N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea can be toxic to some plant species at low concentrations, which can limit its use in certain experiments. In addition, N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea can also be toxic to some animal species, which can limit its use in certain ecological studies.

Future Directions

There are a number of future directions for research on N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea. One area of interest is the development of new herbicides that are more effective and less toxic than N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea. Another area of interest is the study of the ecological effects of N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea on non-target species, such as insects and birds. Finally, there is also interest in the development of new methods for the detection and quantification of N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea in the environment.

Synthesis Methods

N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea can be synthesized by the reaction of 2,4-dichloroaniline with thiourea in the presence of hydrochloric acid. The reaction yields N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea as a white crystalline solid that is soluble in organic solvents such as acetone, ethanol, and chloroform.

Scientific Research Applications

N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea has been extensively studied for its herbicidal properties. It is commonly used in agriculture to control the growth of weeds in crops such as cotton, soybeans, and corn. In addition to its use as a herbicide, N-(2-chlorophenyl)-N'-(2,4-dichlorophenyl)thiourea has also been studied for its potential as an antifungal agent and as a tool for studying photosynthesis.